- Process for preparation of FGFR inhibitor and application thereof, World Intellectual Property Organization, , ,
Cas no 959162-97-1 (Ethyl 6-chloro-4-(ethylamino)nicotinate)
959162-97-1 structure
Product Name:Ethyl 6-chloro-4-(ethylamino)nicotinate
CAS No:959162-97-1
MF:C10H13ClN2O2
MW:228.675421476364
CID:3032570
Update Time:2023-09-11
Ethyl 6-chloro-4-(ethylamino)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-chloro-4-(ethylamino)nicotinate
- AMY15522
- 6-Chloro-4-ethylamino-nicotinic acid ethyl ester
- ethyl 6-chloro-4-(ethylamino)pyridine-3-carboxylate
- Ethyl 6-chloro-4-(ethylamino)-3-pyridinecarboxylate (ACI)
- 6-Chloro-4-ethylaminonicotinic acid ethyl ester
- Ethyl 6-chloro-4-(ethylamino)nicotinate
-
- Inchi： 1S/C10H13ClN2O2/c1-3-12-8-5-9(11)13-6-7(8)10(14)15-4-2/h5-6H,3-4H2,1-2H3,(H,12,13)
- InChI Key： DPLDFGSSJKFWNU-UHFFFAOYSA-N
- SMILES： O=C(C1C(NCC)=CC(Cl)=NC=1)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 214
- XLogP3: 2.9
- Topological Polar Surface Area: 51.2
Ethyl 6-chloro-4-(ethylamino)nicotinate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile , Water ; 18 h, 70 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 1 h, reflux
Reference
- Preparation of heterocondensed pyridones compounds and their use as IDH inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; 12 h, 70 °C
1.2 Solvents: Water ; rt
1.2 Solvents: Water ; rt
Reference
- Preparation of quinazolines as inhibitors of the fibroblast growth factor receptor, United States, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of gem-disubstituted heterocyclic compounds and their use as IDH inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Preparation of dihydropyridopyrimidinyl, dihydronaphthyidinyl and related compounds useful as kinase inhibitors for the treatment of proliferative diseases, United States, , ,
Production Method 6
Reaction Conditions
1.1 Solvents: Acetonitrile , Water ; 22 - 24 h, 25 - 35 °C
Reference
- Process preparation of Ripretinib and solid state forms, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Solvents: Acetonitrile , Water ; 0 °C; 0 °C → rt; rt
Reference
- Preparation of dihydronaphthyridines and related compounds useful as kinase inhibitors for the treatment of proliferative diseases, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Solvents: Acetonitrile , Water ; 0 °C; overnight, rt
Reference
- Preparation of heterocyclic ureas as kinase inhibitors useful for the treatment of proliferative and inflammatory diseases, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Ethanol , Acetonitrile ; rt; overnight, 70 °C
Reference
- Process for preparation of Fgfr4 inhibitor and application, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; 8 h, 70 °C
Reference
- Discovery of 1,6-Naphthyridin-2(1H)-one Derivatives as Novel, Potent, and Selective FGFR4 Inhibitors for the Treatment of Hepatocellular Carcinoma, Journal of Medicinal Chemistry, 2022, 65(11), 7595-7618
Production Method 11
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 30 min, 0 °C; 2 h, 0 °C → rt
Reference
- Preparation of heteroarylaminonaphthyridinone derivatives for use as multiple kinase pathway inhibitors, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Solvents: Acetonitrile ; rt → 0 °C; 0 °C; 30 min, 0 °C; 0 °C → rt; 2 h, rt
Reference
- Preparation of pyrimidopyrimidinones and analogs as FGF receptor kinases inhibitors, World Intellectual Property Organization, , ,
Ethyl 6-chloro-4-(ethylamino)nicotinate Raw materials
Ethyl 6-chloro-4-(ethylamino)nicotinate Preparation Products
Ethyl 6-chloro-4-(ethylamino)nicotinate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
959162-97-1 (Ethyl 6-chloro-4-(ethylamino)nicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
